ethyl 3-[[4-(4-fluorophenyl)piperazine-1-carbothioyl]amino]-5-methoxy-1H-indole-2-carboxylate

• IUPAC Name: ethyl 3-[[4-(4-fluorophenyl)piperazine-1-carbothioyl]amino]-5-methoxy-1H-indole-2-carboxylate
• InChI: InChI=1S/C23H25FN4O3S/c1-3-31-22(29)21-20(18-14-17(30-2)8-9-19(18)25-21)26-23(32)28-12-10-27(11-13-28)16-6-4-15(24)5-7-16/h4-9,14,25H,3,10-13H2,1-2H3,(H,26,32)
• InChI Key: GCNGSUFDUBLPRW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(N1)C=CC(=C2)OC)NC(=S)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C23H25FN4O3S
• Molecular Weight: 456.5 g/mol

Description

The compound “ethyl 3-[[4-(4-fluorophenyl)piperazine-1-carbothioyl]amino]-5-methoxy-1H-indole-2-carboxylate” is a complex organic molecule. It contains several functional groups, including a piperazine ring, a fluorophenyl group, an indole group, and an ethyl carboxylate group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The piperazine ring provides a basic nitrogen atom, the fluorophenyl group contributes aromaticity and electronegativity due to the fluorine atom, the indole group adds another level of aromaticity and potential for pi-pi interactions, and the ethyl carboxylate group introduces potential for hydrogen bonding and polarity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar carboxylate group and the basic nitrogen in the piperazine ring could result in the compound having some solubility in water. The compound’s boiling and melting points would likely be relatively high due to the size and complexity of the molecule.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promise in preliminary studies, it could be further optimized and studied in more detail. Potential applications could be in the field of medicinal chemistry, where piperazine derivatives are often used in the development of new drugs.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For example, some indole derivatives have been reported to show inhibitory activity against certain viruses . The specific interactions and resulting changes would depend on the exact nature of the target and the structure of the compound.

Biochemical Pathways

Indole derivatives are known to affect a variety of biological pathways due to their broad-spectrum biological activities . The downstream effects of these pathway alterations would depend on the specific biological activity of the compound.

Result of Action

Given the broad-spectrum biological activities of indole derivatives , it can be inferred that the compound could have a variety of effects at the molecular and cellular level.